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Compound of Interest

Compound Name: Vitispirane

Cat. No.: B1609481

Ensuring the safe and environmentally responsible disposal of Vitispirane is a critical
component of laboratory safety and chemical management. This guide provides essential
information for researchers, scientists, and drug development professionals on the proper
handling and disposal of Vitispirane, a fragrance and flavoring agent. Adherence to these
procedures is vital for protecting personnel and the environment.

Vitispirane: Key Chemical and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling and
disposal. The following table summarizes the key quantitative data for Vitispirane.

Property Value

Molecular Formula C13H200[1][2][3]

Molecular Weight 192.30 g/mol [1][2]

Melting Point 49.00 °C @ 760.00 mm Hg[1][4]

Boiling Point 258.00 to 259.00 °C @ 760.00 mm Hg[1][4]
Flash Point 82.26 °C to 106.67 °C (estimated)[2][4]
Water Solubility 5.082 mg/L @ 25 °C (estimated)[4][5]

CAS Number 65416-59-3[1][2][3]
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Vitispirane Disposal Protocol

While specific institutional and local regulations must always be followed, the following
workflow provides a general, step-by-step procedure for the safe disposal of Vitispirane. This
process is based on standard best practices for chemical waste management.
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Vitispirane Disposal Workflow

Detailed Experimental Protocols

As this document provides procedural guidance for disposal rather than citing specific
experimental research, detailed experimental protocols are not applicable. The provided
workflow is a synthesis of standard laboratory safety practices for chemical waste.

Hazard Assessment and Safety Recommendations

Currently, comprehensive GHS hazard classification for Vitispirane is not widely available in
the consulted resources.[4][6] However, as with any chemical substance, appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn
when handling Vitispirane. Work should be conducted in a well-ventilated area or under a
chemical fume hood.

In the event of a spill, absorb the material with an inert, non-combustible absorbent, and place
it in a sealed container for disposal. Avoid allowing Vitispirane to enter drains or waterways.
For large spills, contact your institution's environmental health and safety (EHS) department
immediately.

General principles of chemical waste disposal emphasize that waste should be managed by
trained personnel prior to collection by a certified disposal service.[7] Options for the final
disposal of chemical waste like Vitispirane often include high-temperature incineration or
placement in a secure hazardous waste landfill, as determined by the disposal facility.[8]

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific waste disposal procedures and the most current Safety Data Sheet (SDS) for
Vitispirane before handling and disposal. Local, state, and federal regulations regarding
chemical waste disposal must be strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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